Cas no 1261539-74-5 (1-(Difluoromethoxy)-2-naphthol)

• Product Name: 1-(Difluoromethoxy)-2-naphthol
• CAS No: 1261539-74-5
• MF: C₁₁H₈F₂O₂
• MW: 210.176830291748
• CID: 4935464
• Update Time: 2025-10-28

1-(Difluoromethoxy)-2-naphthol Chemical and Physical Properties

Names and Identifiers

• Oc1ccc2ccccc2c1OC(F)F
• 1-(Difluoromethoxy)-2-naphthol

• Inchi： 1S/C11H8F2O2/c12-11(13)15-10-8-4-2-1-3-7(8)5-6-9(10)14/h1-6,11,14H
• InChI Key： HGOLURPBBGGLRX-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=C2C=CC=CC2=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5

Additional information on 1-(Difluoromethoxy)-2-naphthol

Recent Advances in the Study of 1-(Difluoromethoxy)-2-naphthol (CAS: 1261539-74-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(Difluoromethoxy)-2-naphthol (CAS: 1261539-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the key advancements in the study of 1-(Difluoromethoxy)-2-naphthol is its improved synthetic routes, which have been optimized for higher yields and purity. Researchers have reported a novel catalytic method that utilizes palladium-based catalysts to facilitate the difluoromethoxylation of 2-naphthol derivatives, resulting in a more efficient and scalable process. This methodological breakthrough is expected to accelerate the production of this compound for further pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 1-(Difluoromethoxy)-2-naphthol exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs. Additionally, preliminary data indicate that this compound may also possess anticancer properties, as it has been shown to induce apoptosis in certain cancer cell lines, including breast and lung cancer models.

Further investigations into the mechanism of action of 1-(Difluoromethoxy)-2-naphthol have revealed its ability to modulate key signaling pathways involved in cell proliferation and survival. For instance, it has been observed to downregulate the expression of pro-survival proteins such as Bcl-2 while upregulating pro-apoptotic markers like Bax. These mechanistic insights provide a strong foundation for future structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy and reducing potential side effects.

Despite these promising findings, challenges remain in the clinical translation of 1-(Difluoromethoxy)-2-naphthol. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent efforts have focused on the development of prodrug derivatives and nanoparticle-based delivery systems to enhance its pharmacokinetic properties. These innovative approaches are expected to pave the way for its eventual application in clinical settings.

In conclusion, 1-(Difluoromethoxy)-2-naphthol (CAS: 1261539-74-5) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable tool for drug discovery. Future research should prioritize the optimization of its synthetic routes, elucidation of its molecular targets, and evaluation of its safety and efficacy in more complex biological systems. The ongoing advancements in this field underscore the potential of this compound to contribute to the development of novel therapeutic agents.